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Compound of Interest

Compound Name:
3-(Tert-

butoxycarbonyl)phenylboronic acid

Cat. No.: B1271543 Get Quote

An In-depth Technical Guide to the Safety and Handling of 3-(Tert-
butoxycarbonyl)phenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3-(tert-
butoxycarbonyl)phenylboronic acid, a versatile reagent in organic synthesis and drug

discovery. The following sections detail its hazard identification, handling procedures, and

experimental protocols to ensure its safe and effective use in a laboratory setting.

Chemical and Physical Properties
3-(Tert-butoxycarbonyl)phenylboronic acid is a white to off-white crystalline powder.[1] Its

chemical structure features a phenyl ring substituted with a boronic acid group and a tert-

butoxycarbonyl (Boc) protecting group. This compound is primarily utilized as a building block

in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions for the formation of

carbon-carbon bonds.[1][2]

Table 1: Physicochemical Properties of 3-(Tert-butoxycarbonyl)phenylboronic acid
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Property Value Reference

CAS Number 220210-56-0 [3]

Molecular Formula C₁₁H₁₅BO₄ [3]

Molecular Weight 222.05 g/mol [3]

Melting Point 96-102 °C

Boiling Point 375.0 ± 44.0 °C (Predicted)

Density 1.15 ± 0.1 g/cm³ (Predicted)

Solubility Soluble in Methanol

Appearance
White to off-white crystalline

powder
[1]

Safety and Hazard Information
GHS Classification
3-(Tert-butoxycarbonyl)phenylboronic acid is classified as a hazardous substance under the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS).

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Skin irritation 2 H315: Causes skin irritation

Serious eye irritation 2A
H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation

GHS pictograms: Irritant (GHS07) Signal word: Warning
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Precautionary Measures
Strict adherence to the following precautionary statements is crucial for the safe handling of

this compound.

Table 3: Precautionary Statements
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Type Code Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.

P264
Wash skin thoroughly after

handling.

P271
Use only outdoors or in a well-

ventilated area.

P280
Wear protective gloves/ eye

protection/ face protection.

Response P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P312

Call a POISON

CENTER/doctor if you feel

unwell.

P332 + P313
If skin irritation occurs: Get

medical advice/attention.

P337 + P313
If eye irritation persists: Get

medical advice/attention.

P362 + P364
Take off contaminated clothing

and wash it before reuse.

Storage P403 + P233 Store in a well-ventilated

place. Keep container tightly
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closed.

P405 Store locked up.

Disposal P501

Dispose of contents/container

in accordance with

local/regional/national/internati

onal regulations.

Handling and Storage
Proper handling and storage are essential to maintain the integrity of 3-(tert-
butoxycarbonyl)phenylboronic acid and to ensure the safety of laboratory personnel.

Engineering Controls: Handle this compound in a well-ventilated area, preferably in a

chemical fume hood, to minimize inhalation of dust.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear compatible chemical-resistant gloves.

Skin and Body Protection: Wear a lab coat and appropriate protective clothing.

Storage: Store in a tightly sealed container in a cool, dry, and dark place.[2] Keep away from

incompatible materials such as strong oxidizing agents.

Experimental Protocols
Synthesis of 3-(Tert-butoxycarbonyl)phenylboronic acid
A common method for the synthesis of 3-(tert-butoxycarbonyl)phenylboronic acid involves

the reaction of 3-carboxy-phenylboronic acid with a tert-butoxycarbonylating agent.

Materials:

3-Carboxy-phenylboronic acid
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Thionyl chloride

Potassium tert-butoxide

Tetrahydrofuran (THF)

Water

Acetic acid

Petroleum ether

10L glass reactor with mechanical stirring, thermometer, and constant pressure dropping

funnel

Nitrogen source

Procedure:

Under a nitrogen atmosphere, add 3 moles of 3-carboxy-phenylboronic acid and 4 kg of

tetrahydrofuran to the 10L glass reactor.

With stirring, slowly add 4.5 moles of thionyl chloride dropwise to the mixture under reflux.

Continue the reaction for 4 hours.

Cool the reaction mixture to 0-5 °C.

Add 7.5 moles of potassium tert-butoxide in batches, maintaining the temperature at 0-5 °C.

Continue stirring for 1 hour after the addition of potassium tert-butoxide is complete.

Add 2 kg of water to the reaction mixture.

Acidify the mixture with acetic acid.

Allow the layers to separate and collect the organic phase.

Concentrate the organic phase to obtain the crude product.
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Recrystallize the crude product from 2 kg of petroleum ether to yield solid 3-(tert-
butoxycarbonyl)phenylboronic acid.

This procedure is expected to yield a product with a purity of approximately 98% and a molar

yield of 95%.

General Protocol for Suzuki-Miyaura Cross-Coupling
Reaction
3-(Tert-butoxycarbonyl)phenylboronic acid is a key reagent in Suzuki-Miyaura cross-

coupling reactions to form biaryl compounds. The following is a general procedure.

Materials:

3-(Tert-butoxycarbonyl)phenylboronic acid (1.2 equivalents)

Aryl halide (1.0 equivalent)

Palladium catalyst (e.g., Pd(PPh₃)₄, 0.5-5 mol%)

Base (e.g., K₂CO₃, Na₂CO₃, 2.0-3.0 equivalents)

Degassed solvent (e.g., toluene/ethanol/water mixture)

Flame-dried reaction vessel with magnetic stir bar and condenser

Inert gas (e.g., nitrogen or argon)

Procedure:

To the flame-dried reaction vessel, add 3-(tert-butoxycarbonyl)phenylboronic acid, the

aryl halide, and the base.

Evacuate and backfill the vessel with an inert gas three times.

Add the palladium catalyst to the vessel.

Add the degassed solvent system.
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Heat the reaction mixture to the desired temperature (typically 80-120 °C) and stir.

Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid

Chromatography-Mass Spectrometry (LC-MS).[4]

Upon completion, cool the reaction to room temperature.

Dilute the mixture with water and extract the product with an organic solvent (e.g., ethyl

acetate).[5]

Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter,

and concentrate under reduced pressure.[4]

Purify the residue by silica gel column chromatography.[4]
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Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Biological and Drug Discovery Applications
The boronic acid moiety in 3-(tert-butoxycarbonyl)phenylboronic acid can form reversible

covalent bonds with diols, which are present in many biological molecules such as sugars and

glycoproteins.[2] This property makes it a compound of interest in drug discovery and for the

development of targeted therapies and drug delivery systems.[1] It has been investigated for its

potential in enzyme inhibition, particularly with serine proteases and glycosidases.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Palladium_Catalyzed_Suzuki_Coupling_of_3_Carboxyphenylboronic_Acid.pdf
http://www1.udel.edu/chem/fox/Suzuki
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Palladium_Catalyzed_Suzuki_Coupling_of_3_Carboxyphenylboronic_Acid.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Palladium_Catalyzed_Suzuki_Coupling_of_3_Carboxyphenylboronic_Acid.pdf
https://www.benchchem.com/product/b1271543?utm_src=pdf-body-img
https://www.benchchem.com/product/b1271543?utm_src=pdf-body
https://www.benchchem.com/product/b1271543
https://www.chemimpex.com/products/40129
https://www.benchchem.com/product/b1271543
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1271543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While this compound is a valuable building block for synthesizing biologically active molecules,

no specific signaling pathways directly involving 3-(tert-butoxycarbonyl)phenylboronic acid
have been identified in the current literature. Its primary role in drug development is as an

intermediate in the synthesis of more complex molecules.[1]
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Click to download full resolution via product page

Caption: Role of 3-(tert-butoxycarbonyl)phenylboronic acid in a typical drug discovery

workflow.

Disposal Considerations
Dispose of 3-(tert-butoxycarbonyl)phenylboronic acid and its containers in accordance with

local, regional, and national regulations. It is recommended to entrust disposal to a licensed

waste disposal company. Do not allow the product to enter drains.

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Get medical attention.

Skin Contact: Immediately wash skin with soap and plenty of water. Remove contaminated

clothing. Get medical attention if irritation develops.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Get medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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